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Compound of Interest

Compound Name: 5-Formylsalicylic acid

Cat. No.: B1198217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis and subsequent reactions

of 5-Formylsalicylic acid (5-FSA), a versatile building block in medicinal chemistry and

materials science. The document includes procedures for the formylation of salicylic acid, the

synthesis of Schiff bases, and the formation of transition metal complexes. Quantitative data is

summarized in tables, and reaction pathways and workflows are visualized using diagrams.

I. Synthesis of 5-Formylsalicylic Acid
5-Formylsalicylic acid can be synthesized through the formylation of salicylic acid using

methods such as the Duff reaction and the Reimer-Tiemann reaction. The Duff reaction

typically yields a mixture of 3-formylsalicylic acid and 5-formylsalicylic acid.

A. Duff Reaction Protocol
The Duff reaction utilizes hexamine as the formylating agent in an acidic medium to introduce

an aldehyde group onto the aromatic ring of salicylic acid.[1]

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine salicylic

acid and an excess of hexamethylenetetramine (HMTA).

Solvent Addition: Add glacial acetic acid to the flask to serve as the solvent and catalyst.[2]
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Reflux: Heat the reaction mixture to reflux and maintain this temperature for approximately 8

hours with continuous stirring. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).[2][3]

Hydrolysis: After the reflux period, cool the reaction mixture to room temperature. Slowly add

a solution of hydrochloric acid to hydrolyze the intermediate imine and precipitate the

product.[1]

Isolation: Collect the resulting precipitate, which is a mixture of 3-formylsalicylic acid and 5-
formylsalicylic acid, by filtration.[1]

Purification: The isomers can be separated by exploiting their differential solubility. 5-
Formylsalicylic acid is reported to be less soluble in hot water than its 3-formyl isomer,

allowing for separation via fractional crystallization.[4] A reported yield for 5-formylsalicylic
acid using this method is approximately 16%.[5]

Data Presentation:

Product Yield
Melting Point
(°C)

1H NMR
(DMSO-d6, 300
MHz) δ (ppm)

13C NMR
(DMSO-d6,
75.4 MHz) δ
(ppm)

5-Formylsalicylic

acid
16% 250 (decomp.)

9.84 (s, 1H), 8.34

(d, J=2.0 Hz,

1H), 7.99 (dd,

J=8.5, 2.0 Hz,

1H), 7.12 (d,

J=8.5 Hz, 1H)

191.9, 171.8,

166.4, 135.8,

134.6, 128.9,

118.9, 114.3

Reaction Workflow:
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Caption: Workflow for the synthesis of 5-Formylsalicylic acid via the Duff reaction.

B. Reimer-Tiemann Reaction (General Guidance)
The Reimer-Tiemann reaction involves the ortho-formylation of phenols using chloroform in the

presence of a strong base.[1][6] While it can be used for salicylic acid, the yields are often low

due to the deactivating effect of the carboxyl group.[3]

General Reaction Conditions:

Reactants: Salicylic acid, chloroform, and a strong base (e.g., sodium hydroxide).

Solvent: Typically a biphasic system of an aqueous hydroxide solution and an organic phase

containing chloroform.[1]

Temperature: The reaction often requires initial heating but can become highly exothermic.[1]

Work-up: Acidification of the reaction mixture is a critical step to protonate the phenoxide and

carboxylate groups, leading to the precipitation of the product.[7]

II. Reactions of 5-Formylsalicylic Acid
The aldehyde group of 5-FSA is a versatile functional handle for various chemical

transformations, most notably the formation of Schiff bases. These Schiff bases can then be

used as ligands to form metal complexes.

A. Schiff Base Synthesis
Schiff bases are synthesized through the condensation reaction of the formyl group of 5-FSA

with a primary amine.

Experimental Protocol (General):

Dissolution: Dissolve 5-Formylsalicylic acid in a suitable solvent such as warm ethanol.

Amine Addition: In a separate flask, dissolve the desired primary amine (e.g., a substituted

aniline) in the same solvent.
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Reaction: Add the amine solution dropwise to the 5-FSA solution with constant stirring. A few

drops of glacial acetic acid can be added as a catalyst.

Reflux: Reflux the reaction mixture for 2-6 hours. The reaction progress can be monitored by

TLC.

Isolation: Cool the reaction mixture to room temperature. The precipitated Schiff base is

collected by filtration, washed with cold ethanol, and dried.

Reaction Scheme:

Reactants
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+ R-NH2
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Click to download full resolution via product page

Caption: General reaction for Schiff base formation from 5-Formylsalicylic acid.

B. Transition Metal Complex Formation
The Schiff bases derived from 5-FSA can act as ligands to form coordination complexes with

various transition metals.

Experimental Protocol (General for a Cu(II) Complex):

Ligand Solution: Dissolve the synthesized Schiff base ligand in a suitable solvent like hot

ethanol.

Metal Salt Solution: Prepare a solution of a metal salt (e.g., Copper(II) acetate) in the same

solvent.
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Complexation: Add the metal salt solution dropwise to the ligand solution with constant

stirring.

Reflux: Reflux the resulting mixture for 1-2 hours.

Isolation: Cool the reaction mixture. The precipitated metal complex is collected by filtration,

washed with the solvent, and dried.

Data Presentation (Illustrative for a hypothetical Cu(II) complex):

Complex Color Yield
Key IR Bands (cm-
1)

[Cu(5-FSA-Schiff

Base)2]
Green >80%

ν(C=N) shift, new ν(M-

N) and ν(M-O) bands

Characterization: The formation of the metal complex can be confirmed by various

spectroscopic methods:

FT-IR Spectroscopy: A shift in the C=N (azomethine) stretching frequency and the

appearance of new bands corresponding to metal-nitrogen (M-N) and metal-oxygen (M-O)

bonds are indicative of complex formation.[8]

UV-Vis Spectroscopy: The electronic spectra of the complexes will show different absorption

bands compared to the free ligand, corresponding to d-d transitions and charge transfer

bands.

Elemental Analysis: Confirms the stoichiometric ratio of metal to ligand in the complex.

Workflow for Synthesis and Complexation:
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Caption: Overall workflow from 5-FSA to Schiff base and metal complex.

III. Safety Precautions
Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.
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Handle all chemicals with care, referring to their respective Safety Data Sheets (SDS) for

specific handling and disposal information.

The Reimer-Tiemann reaction can be highly exothermic and should be performed with

caution, ensuring adequate cooling is available.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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